Cas no 618-21-3 (4-Phosphonobenzoic acid)
4-Phosphonobenzoic acid structure
Product Name:4-Phosphonobenzoic acid
CAS No:618-21-3
MF:C7H7O5P
MW:202.101243257523
MDL:MFCD00159431
CID:510511
PubChem ID:354334593
Update Time:2025-04-19
4-Phosphonobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Phosphonobenzoic acid
- Benzoic acid,4-phosphono-
- Benzoic acid,4-phosphono
- 4-Carboxyphenylphosphonic Acid
- (p-Carboxyphenyl)phosphonic acid
- (p-Phosphono)benzoic acid
- BENZOIC ACID, (p-PHOSPHONO)-
- (4-Carboxyphenyl)phosphonic acid
- Benzoic acid, 4-phosphono-
- Oprea1_557816
- NSC13565
- Benzoic acid, 4-phosphono- (9CI)
- STL326460
- FCH1324667
- N,N,N',N'-Tetramethyl-4,4'-diaminodicyclohexylmethane; 4,4'-Methylenebis[N,N-dimethyl-cyclohexylamine;
- MFCD00159431
- NSC 13565
- NSC-13565
- AKOS015962796
- BRN 2938528
- 618-21-3
- DTXSID50210793
- AT24966
- 4-16-00-01120 (Beilstein Handbook Reference)
- SCHEMBL563245
- P2459
- 4-phosphonobenzoicacid
- CS-0313950
-
- MDL: MFCD00159431
- Inchi: 1S/C7H7O5P/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
- InChI Key: IEQICHVXWFGDAN-UHFFFAOYSA-N
- SMILES: P(C1C=CC(C(=O)O)=CC=1)(=O)(O)O
- BRN: 2938528
Computed Properties
- Exact Mass: 202.00300
- Monoisotopic Mass: 202.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8
- XLogP3: -0.5
Experimental Properties
- Density: 1.65
- Melting Point: 378°C(lit.)
- Boiling Point: 489.1°C at 760 mmHg
- Flash Point: 249.6°C
- Refractive Index: 1.619
- PSA: 104.64000
- LogP: 0.18780
4-Phosphonobenzoic acid Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H290-H314
- Warning Statement: P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number:UN 3261 8/PG II
- HazardClass:8
- PackingGroup:II
4-Phosphonobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093823-1g |
4-Phosphonobenzoic acid |
618-21-3 | 95% | 1g |
$590.76 | 2023-09-01 | |
| TRC | P353765-1mg |
4-Phosphonobenzoic Acid |
618-21-3 | 1mg |
$64.00 | 2023-05-17 | ||
| TRC | P353765-5mg |
4-Phosphonobenzoic Acid |
618-21-3 | 5mg |
$75.00 | 2023-05-17 | ||
| TRC | P353765-10mg |
4-Phosphonobenzoic Acid |
618-21-3 | 10mg |
$87.00 | 2023-05-17 | ||
| TRC | P353765-50mg |
4-Phosphonobenzoic Acid |
618-21-3 | 50mg |
$230.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P868511-100mg |
4-Phosphonobenzoic Acid |
618-21-3 | ≥96% | 100mg |
¥1,266.00 | 2022-10-10 | |
| Ambeed | A729046-100mg |
4-Phosphonobenzoic acid |
618-21-3 | 95+% | 100mg |
$203.0 | 2025-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | MX056-50mg |
4-Phosphonobenzoic acid |
618-21-3 | 96.0%(LC&T) | 50mg |
¥696.0 | 2022-02-28 | |
| abcr | AB471514-1 g |
4-Carboxyphenylphosphonic acid, min. 97%; . |
618-21-3 | 1g |
€208.00 | 2023-04-21 | ||
| abcr | AB471514-5 g |
4-Carboxyphenylphosphonic acid, min. 97%; . |
618-21-3 | 5g |
€555.00 | 2023-04-21 |
4-Phosphonobenzoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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